Cas no 2306275-01-2 (methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate)

• Product Name: methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate
• CAS No: 2306275-01-2
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5462554
• Update Time: 2026-03-10

methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-3-methylthieno[3,2-c]pyridine-7-carboxylate
• methyl4-amino-3-methylthieno[3,2-c]pyridine-7-carboxylate
• Thieno[3,2-c]pyridine-7-carboxylic acid, 4-amino-3-methyl-, methyl ester
• methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate

• Inchi： 1S/C10H10N2O2S/c1-5-4-15-8-6(10(13)14-2)3-12-9(11)7(5)8/h3-4H,1-2H3,(H2,11,12)
• InChI Key： ZAXUWUBDZOEZNX-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2C(N)=NC=C(C(=O)OC)C1=2

Computed Properties

• Exact Mass: 222.04629874 g/mol
• Monoisotopic Mass: 222.04629874 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.27
• XLogP3: 1.7
• Topological Polar Surface Area: 93.4

Additional information on methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate

Comprehensive Overview of Methyl 4-Amino-3-Methyl-Thieno[3,2-c]Pyridine-7-Carboxylate (CAS No. 2306275-01-2)

Methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate (CAS No. 2306275-01-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thienopyridine family, a class of molecules known for their versatile applications in drug discovery and organic electronics. The unique structural features of this compound, including the methyl ester and amino functional groups, make it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thienopyridine derivatives has surged due to their potential in developing novel therapeutics. Researchers are particularly interested in methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate for its role in modulating biological pathways. For instance, its structural similarity to purine bases allows it to interact with enzymes and receptors, making it a candidate for kinase inhibitors and anticancer agents. This aligns with the growing trend of targeting small molecule inhibitors in precision medicine.

The synthesis of CAS No. 2306275-01-2 typically involves multi-step organic reactions, including cyclization and esterification. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to improve yield and purity. These methods are often highlighted in green chemistry discussions, as they reduce waste and energy consumption—a hot topic in sustainable pharmaceutical manufacturing.

From an analytical perspective, methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate is characterized using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These tools ensure the compound meets the stringent purity standards required for preclinical studies. The rise of AI-driven drug discovery has also increased interest in this compound, as machine learning models can predict its interactions with biological targets more efficiently.

Beyond pharmaceuticals, thieno[3,2-c]pyridine derivatives are explored in organic electronics, such as OLEDs and solar cells, due to their electron-rich properties. This dual applicability in life sciences and materials science makes CAS No. 2306275-01-2 a compound of interdisciplinary relevance. As researchers continue to uncover its potential, it remains a focal point in journals and patents worldwide.

In summary, methyl 4-amino-3-methyl-thieno[3,2-c]pyridine-7-carboxylate exemplifies the convergence of synthetic chemistry, drug development, and sustainable innovation. Its versatility and adaptability to cutting-edge technologies ensure its prominence in both academic and industrial settings.